Cas no 1737-93-5 (3,5-Dichloro-2,4,6-trifluoropyridine)

• Product Name: 3,5-Dichloro-2,4,6-trifluoropyridine
• CAS No: 1737-93-5
• MF: C₅Cl₂F₃N
• MW: 201.961409568787
• MDL: MFCD00006226
• CID: 41913
• PubChem ID: 61273
• Update Time: 2025-10-29

3,5-Dichloro-2,4,6-trifluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2,4,6-trifluoropyridine
• 2,4,6-TRIFLUORO-3,5-DICHLOROPYRIDINE
• 2,6-Dichloro-1,3,5-trifluorobenzene
• 3,5-Dichloro-2,4-6-trifluoropyridine
• 3,5-dichlorotrifluoropyridine
• Pyridine,3,5-dichloro-2,4,6-trifluoro
• ,5-Dichlorotrifluoropyridine
• 3,5-Dichlloro-2,4,6-trifluoropyridine
• Pyridine, 3,5-dichloro-2,4,6-trifluoro-
• LABOTEST-BB LT00848192
• 3,5-Dichloro-2,4,6-trifluoropyridine 98%
• 3,5-DICHLORO-2,4,6-TRIFLUOROPYRIDINE, 97+%
• 2,4,6-trifluoro-3,5-dichloro pyridine
• 3,5-dichloro-2,4,6-trifluoro-pyridine
• PKSORSNCSXBXOT-UHFFFAOYSA-N
• 939242TZ0L
• NA9264
• PubC
• Q27271577
• AMY2994
• FT-0614529
• CK1209
• 1737-93-5
• UNII-939242TZ0L
• EINECS 217-088-3
• A3841
• AKOS005064070
• 3,5-Dichloro-2,4,6-trifluoropyridine, 97%
• 3,5-Dichloro-2,4,6-trifluoropyridine, 98%
• AC-6891
• EN300-93763
• MFCD00006226
• DTXSID2042357
• CS-W001247
• 3 pound not5-Dichloro-2 pound not4 pound not6-trifluoropyridine
• NS00008676
• 3,5-Dichloro-2,4,6-trifluoropyridine [NA9264] [Poison]
• W-107859
• SCHEMBL282140
• D2057
• DB-022014
• DTXCID0022357
• 3,5-DICHLORO-2,4,6-TRI-FLUOROPYRIDINE
• DCTFPY

• MDL： MFCD00006226
• Inchi： 1S/C5Cl2F3N/c6-1-3(8)2(7)5(10)11-4(1)9
• InChI Key： PKSORSNCSXBXOT-UHFFFAOYSA-N
• SMILES： ClC1C(=NC(=C(C=1F)Cl)F)F
• BRN： 475874

Computed Properties

• Exact Mass: 200.93600
• Monoisotopic Mass: 200.936
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.622 g/mL at 25 °C(lit.)
• Melting Point: 23-24 ºC
• Boiling Point: 159-160 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.478(lit.)
• PSA: 12.89000
• LogP: 2.80570
• Solubility: Not determined

3,5-Dichloro-2,4,6-trifluoropyridine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H310+H330-H315-H319
• Warning Statement： P260-P262-P264-P270-P271-P280-P284-P302+P352+P310+P361+P364-P304+P340+P310-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3382 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 26-36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：II
• TSCA：Yes
• Risk Phrases：R36/37/38
• Packing Group：II
• Safety Term：6.1
• Packing Group：II
• Hazard Level：6.1
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3,5-Dichloro-2,4,6-trifluoropyridine

Introduction to 3,5-Dichloro-2,4,6-trifluoropyridine (CAS No. 1737-93-5)

3,5-Dichloro-2,4,6-trifluoropyridine, with the chemical formula C₅H₂Cl₂F₃N, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1737-93-5, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features—combining chlorine and fluorine substituents on a pyridine backbone—make it a versatile building block for drug discovery and material science applications.

The significance of 3,5-Dichloro-2,4,6-trifluoropyridine lies in its ability to serve as a precursor for numerous pharmacologically relevant compounds. In recent years, fluorinated pyridines have been extensively studied due to their enhanced metabolic stability, improved binding affinity to biological targets, and increased lipophilicity in drug molecules. The presence of multiple halogen atoms in this compound allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

One of the most compelling applications of 3,5-Dichloro-2,4,6-trifluoropyridine is in the development of antiviral and anticancer agents. Recent studies have demonstrated its utility in generating novel inhibitors targeting viral proteases and kinases. For instance, modifications of this scaffold have led to the discovery of compounds with potent activity against hepatitis C virus (HCV) protease, showcasing its potential in addressing emerging infectious diseases. Additionally, its incorporation into kinase inhibitors has shown promise in preclinical trials for certain types of cancer therapy.

The agrochemical industry has also recognized the value of 3,5-Dichloro-2,4,6-trifluoropyridine as a synthetic intermediate. Fluorinated pyridines are commonly found in modern pesticides due to their efficacy in pest control while maintaining environmental safety. Researchers have leveraged this compound to develop next-generation herbicides and fungicides that exhibit improved selectivity and reduced toxicity profiles. The chlorine and fluorine atoms contribute to the compound’s stability under field conditions while enhancing its interaction with biological targets in pests.

From a synthetic chemistry perspective, 3,5-Dichloro-2,4,6-trifluoropyridine exemplifies the power of halogenated heterocycles in medicinal chemistry. Its reactivity allows for diverse derivatization strategies, enabling chemists to explore a wide spectrum of chemical space. Advances in flow chemistry and automated synthesis have further streamlined the production of this intermediate, making it more accessible for large-scale applications. These innovations are driving the development of new methodologies for constructing fluorinated pyridines efficiently.

The role of 3,5-Dichloro-2,4,6-trifluoropyridine in material science is equally noteworthy. Fluorinated pyridines contribute to the design of advanced materials with unique electronic properties. For example, they have been incorporated into organic semiconductors and light-emitting diodes (OLEDs) due to their ability to enhance charge transport and luminescence efficiency. The fluorine atoms improve thermal stability and chemical resistance, making these materials suitable for high-performance applications.

In conclusion,3,5-Dichloro-2,4,6-trifluoropyridine (CAS No. 1737-93-5) is a multifaceted compound with broad utility across pharmaceuticals、agrochemicals，and materials science。 Its structural features enable diverse functionalization，making it an indispensable tool for drug discovery and industrial applications。 As research continues to uncover new synthetic pathways and biological functions，the importance of this compound is expected to grow further，solidifying its position as a cornerstone in modern chemical innovation.